Cas no 289-06-5 (1,3,4-Thiadiazole)

• Product Name: 1,3,4-Thiadiazole
• CAS No: 289-06-5
• MF: C₂H₂N₂S
• MW: 86.1156783103943
• MDL: MFCD01311030
• CID: 261907
• PubChem ID: 119391
• Update Time: 2025-05-22

1,3,4-Thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole
• 4-thiadiazole
• Thiadiazole
• [1,3,4]thiadiazole
• 289-06-5
• Q27120327
• THIADIAZOLE, 1,3,4-
• 14IAC3GH7G
• MBIZXFATKUQOOA-UHFFFAOYSA-N
• CHEBI:39472
• Z1198156558
• DTXSID00183089
• AKOS006277879
• EN300-93326
• UNII-14IAC3GH7G
• G70877
• DTXCID60105580

• MDL： MFCD01311030
• Inchi： 1S/C2H2N2S/c1-3-4-2-5-1/h1-2H
• InChI Key： MBIZXFATKUQOOA-UHFFFAOYSA-N
• SMILES： S1C=NN=C1

Computed Properties

• Exact Mass: 85.99390
• Monoisotopic Mass: 85.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 26.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.299 (estimate)
• Melting Point: 42.5°C
• Boiling Point: 204°C
• Flash Point: 39.2°C
• Refractive Index: 1.5300 (estimate)
• PSA: 54.02000
• LogP: 0.53810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 1,3,4-Thiadiazole

1,3,4-Thiadiazole: A Comprehensive Overview

The compound with CAS No 289-06-5, commonly known as 1,3,4-thiadiazole, is a heterocyclic aromatic compound that has garnered significant attention in various fields of chemistry and materials science. This molecule is characterized by its five-membered ring structure containing one sulfur atom and two nitrogen atoms at positions 1, 3, and 4. The unique electronic properties of 1,3,4-thiadiazole make it a versatile building block in organic synthesis and a promising candidate for advanced materials development.

Recent studies have highlighted the potential of 1,3,4-thiadiazole derivatives in the field of coordinate covalent crystal engineering. Researchers have demonstrated that these compounds can form stable coordination networks with transition metals such as copper and zinc. These networks exhibit intriguing optical and magnetic properties, making them suitable for applications in optoelectronic devices and molecular magnets. For instance, a study published in the Journal of the American Chemical Society revealed that copper-based coordination polymers incorporating 1,3,4-thiadiazole derivatives exhibit highly tunable luminescent properties under varying conditions.

In addition to its role in coordination chemistry, 1,3,4-thiadiazole has also found applications in the field of drug discovery. The molecule's ability to act as a scaffold for bioactive compounds has led to its use in the development of novel pharmaceutical agents. For example, derivatives of 1,3,4-thiadiazole have been shown to possess potent anti-inflammatory and anticancer activities. A recent study published in the European Journal of Medicinal Chemistry demonstrated that certain 1,3,4-thiadiazole analogs exhibit selective inhibition against key enzymes involved in inflammatory pathways.

The synthesis of 1,3,4-thiadiazole and its derivatives has been extensively studied over the years. Traditional methods involve the reaction of thiourea with carbonyl compounds under acidic or basic conditions. However, recent advancements have focused on developing more efficient and environmentally friendly synthetic routes. For instance, microwave-assisted synthesis has been employed to achieve higher yields and shorter reaction times while minimizing the use of hazardous reagents.

Another area where 1,3,4-thiadiazole has shown promise is in the field of agricultural chemistry. Certain derivatives of this compound have been identified as effective fungicides and insecticides. A study published in Pest Management Science reported that a novel 1,3,4-thiadiazole derivative exhibited superior activity against fungal pathogens compared to conventional pesticides. This finding underscores the potential of this compound in developing eco-friendly agricultural solutions.

Furthermore, the unique electronic properties of 1,3,4-thiadiazole make it an attractive candidate for applications in organic electronics. The molecule's ability to undergo redox reactions makes it suitable for use in organic photovoltaic cells and batteries. Recent research has focused on incorporating 1